BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermodynamic Profile & Cyclization Kinetics of
Diethyl (2-hydroxyethyl)malonate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Diethyl (2-
Compound Name:

hydroxyethyl)propanedioate
CAS No.: 63972-17-8

Cat. No.: B3055328

Get Quote

Executive Summary

Diethyl (2-hydroxyethyl)malonate (DEHEM) represents a critical class of "masked" heterocyclic
precursors in organic synthesis. While nominally a stable diester, its thermodynamic profile is
dominated by its propensity for intramolecular transesterification to form

-carbethoxy-
-butyrolactone (2-ethoxycarbonyl-4-butanolide).

This guide provides an in-depth analysis of the thermodynamic properties of DEHEM,
distinguishing between its theoretical open-chain state and its thermodynamically preferred
lactone form. It addresses the kinetic barriers to isolation, phase equilibrium data, and the
energetic drivers of the lactonization event—a key consideration for scale-up in pharmaceutical
manufacturing.

Molecular Identity & Structural Context[1]
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The thermodynamic behavior of DEHEM is dictated by the competition between intermolecular
hydrogen bonding (in the open chain) and the entropic advantage of ring closure.

Lactone Form

Property Open Chain Form L
(Thermodynamic Sink)
) Diethyl 2-(2- Ethyl 2-oxotetrahydrofuran-3-
Systematic Name '
hydroxyethyl)propanedioate carboxylate
Diethyl (2- -Carbethoxy-
Common Name
hydroxyethyl)malonate

-butyrolactone

CAS Number 1775-29-7 (Generic/Open) 517-23-7

(+

Molecular Formula

byproduct)
Molar Mass 204.22 g/mol 158.15 g/mol
) ) ) ) -Lactone,
Key Functionality 1° Alcohol, Geminal Diester
-Ester

Thermodynamic Instability
Unlike simple malonates, DEHEM possesses a pendant hydroxyl group at the
-position relative to the ester carbonyls. This proximity facilitates a rapid 5-exo-trig cyclization,

releasing ethanol. Consequently, "pure” DEHEM is often a transient species that exists in
equilibrium with its lactone, shifting completely to the lactone upon heating or distillation.

Fundamental Thermodynamic Parameters

Due to the spontaneous cyclization of the open chain, experimental data often reflects the
lactone or a mixture. The values below distinguish between Predicted (Group Contribution) for
the open chain and Experimental for the lactone.
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P-V-T Properties

Open Chain (DEHEM) Lactone Form
Parameter . .

[Predicted]* [Experimental]
Density (

1.12 £ 0.05 g/cm3 1.18 - 1.20 g/cm?
) at 25°C
Molar Volume (

~182.3 cm3/mol ~131.8 cm3¥/mol
)
Refractive Index (

1.445 (Est.) 1.448 - 1.452
)
Surface Tension (

38.5 dyne/cm 42.1 dyne/cm

)

*Prediction Method: Joback & Reid Group Contribution Method.

Phase Transition Data

The boiling point of the open chain is theoretical; attempting to reach it invariably drives the
lactonization reaction.

» Boiling Point (Open Chain): 280°C (Predicted at 760 mmHg) — Decomposes/Cyclizes.
» Boiling Point (Lactone):

o 146-154°C at 0.03 mmHg

o 130°C at 0.05 mmHg

o 245°C at 760 mmHg (Extrapolated)

» Enthalpy of Vaporization (
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o Open Chain: 62.5 kJ/mol (Est.)

o Lactone: 54.2 kJ/mol

Calorimetric Properties

Property Value (Lactone) Notes

Heat Capacity ( Estimated via Kopp's Law for

240 J/(mol-K
( ) cyclic esters.

)

Enthalpy of Formation ( Significant stabilization via ring

-680 kJ/mol '
) formation.
Exothermic. Driven by
Enthalpy of Lactonization -18 to -25 kJ/mol formation of the stable 5-

membered ring.

Reaction Thermodynamics: The Lactonization Event

The conversion of DEHEM to
-carbethoxy-

-butyrolactone is the defining thermodynamic feature of this molecule.

Mechanism & Energetics

The reaction proceeds via nucleophilic attack of the hydroxyl oxygen on the ester carbonyl.

o Entropic Driver (

): Positive. The release of a small molecule (ethanol) increases the disorder of the system,
especially at high temperatures (distillation).

» Enthalpic Driver (

): Negative (Exothermic). The 5-membered lactone ring has low strain (envelope
conformation), and the ester bond formed is thermodynamically stable.
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Pathway Visualization
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Figure 1: Thermodynamic pathway of DEHEM lactonization. The forward reaction is favored by
heat and the removal of ethanol.

Experimental Protocols
Synthesis & In-Situ Utilization

Since isolating pure DEHEM is thermodynamically difficult, it is best generated and used in situ
or converted directly to the lactone.

Protocol: Alkylation of Diethyl Malonate

» Reagents: Diethyl malonate (1.0 eq), Ethylene oxide (1.1 eq) or 2-Chloroethanol, NaOEt (1.0
eq).

» Conditions: Reflux in ethanol (60-70°C).
e Thermodynamic Control:

o To favor Open Chain: Keep temperature < 40°C, avoid acidic workup, maintain high
ethanol concentration (Le Chatelier's principle).

o To favor Lactone: Heat to >100°C under vacuum to strip ethanol.

Distillation Logic for Lactone Isolation
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The separation of the lactone relies on the VLE difference between the lactone (high bp) and
ethanol (low bp).
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Figure 2: Purification workflow exploiting the volatility difference to drive the equilibrium toward

the lactone.

Applications & Solubility Parameters
Solubility Profile

Understanding the solubility is crucial for crystallization and extraction.
e Hansen Solubility Parameters (Estimated):

o (Dispersion): 16.5 MPa
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o (Polar): 11.0 MPa
o (H-bonding): 14.5 MPa
(High due to -OH in open chain)

e Solvents:
o Good: Ethanol, Ethyl Acetate, DMSO, DMF.

o Poor: Hexanes, Water (Lactone is sparingly soluble, Open chain is more soluble but
hydrolyzes).

Synthetic Utility

The lactone serves as a versatile scaffold for:
» Vitamin B1 (Thiamine) synthesis: Via decarboxylation and ring opening.

o Barbiturates: Though less common than simple malonates, the hydroxy-ethyl group allows
for spiro-fused derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2. researchgate.net [researchgate.net]
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(2-hydroxyethyl)malonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055328/docs#thermodynamic-profile-cyclization-
kinetics-of-diethyl-2-hydroxyethyl-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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